Cas no 823222-01-1 (4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-)

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- structure

823222-01-1 structure

Product Name:4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-

CAS No:823222-01-1

MF:C₇H₃ClF₃NO₂

MW:225.552431344986

MDL:MFCD13189322

CID:694358

PubChem ID:67391813

Update Time:2024-10-27

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-
- 5-CHLORO-2-(TRIFLUOROMETHYL)ISONICOTINIC ACID
- 5-Chloro-2-(trifluoromethyl)-4-pyridinecarboxylic acid (ACI)
- DTXSID10737214
- TS-03215
- YHB22201
- AKOS024263603
- 823222-01-1
- 5-chloro-2-trifluoromethylisonicotinoic acid
- s10264
- FLNMNRMAYBXCCM-UHFFFAOYSA-N
- FLNMNRMAYBXCCM-UHFFFAOYSA-M
- DB-095234
- AB68184
- 5-CHLORO-2-(TRIFLUOROMETHYL)PYRIDINE-4-CARBOXYLIC ACID
- CS-0112768
- 5-Chloro-2-(trifluoromethyl)isonicotinicacid
- SCHEMBL2397361
- Z1269190817
- EN300-3568730
- 3-CHLORO-6-(TRIFLUOROMETHYL)PYRIDINE-4-CARBOXYLIC ACID
- MFCD13189322
- MDL： MFCD13189322
- Inchi： 1S/C7H3ClF3NO2/c8-4-2-12-5(7(9,10)11)1-3(4)6(13)14/h1-2H,(H,13,14)
- InChI Key： FLNMNRMAYBXCCM-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=CN=C(C(F)(F)F)C=1)O

Computed Properties

Exact Mass: 224.9804405g/mol
Monoisotopic Mass: 224.9804405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 50.2Å²

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029009373-250mg	5-Chloro-2-(trifluoromethyl)isonicotinic acid	823222-01-1	95%	250mg	$680.00	2023-09-01
Alichem	A029009373-500mg	5-Chloro-2-(trifluoromethyl)isonicotinic acid	823222-01-1	95%	500mg	$980.00	2023-09-01
Alichem	A029009373-1g	5-Chloro-2-(trifluoromethyl)isonicotinic acid	823222-01-1	95%	1g	$1685.00	2023-09-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	YT0201-5g	5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic Acid	823222-01-1	95%	5g	$789	2023-09-07
abcr	AB486999-1 g	5-Chloro-2-(trifluoromethyl)isonicotinic acid; .	823222-01-1		1g	€492.60	2023-04-20
Matrix Scientific	082483-1g	5-Chloro-2-(trifluoromethyl)isonicotinic acid, 97%	823222-01-1	97%	1g	$855.00	2023-09-09
eNovation Chemicals LLC	D605820-5g	5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid	823222-01-1	95%	5g	$1290	2024-08-03
Chemenu	CM470667-1g	4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)-	823222-01-1	95%+	1g	$613	2024-07-23
Enamine	EN300-3568730-0.05g	5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid	823222-01-1	95%	0.05g	$51.0	2023-07-08
Enamine	EN300-3568730-0.1g	5-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid	823222-01-1	95%	0.1g	$77.0	2023-07-08

4-Pyridinecarboxylic acid, 5-chloro-2-(trifluoromethyl)- Production Method

Production Method 1

39890-95-4

823222-01-1

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 45 min, -75 °C
1.2 -

Reference

Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids

Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Production Method 2

81290-20-2

244221-57-6

823222-01-1

Reaction Conditions

1.1 Reagents: Cuprous iodide , Potassium fluoride Solvents: N-Methyl-2-pyrrolidone ; 45 min, rt → 50 °C
1.2 20 h, 50 °C
1.3 Reagents: Ammonia Solvents: Water
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 45 min, -75 °C
2.2 -

Reference

Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids

Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Production Method 3

40473-01-6

823222-01-1

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Catalysts: Sodium iodide Solvents: Propionitrile ; 6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
2.1 Reagents: Cuprous iodide , Potassium fluoride Solvents: N-Methyl-2-pyrrolidone ; 45 min, rt → 50 °C
2.2 20 h, 50 °C
2.3 Reagents: Ammonia Solvents: Water
3.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 45 min, -75 °C
3.2 -

Reference

Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids

Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874